N-[1-(Pyridin-4-yl)ethyl]thian-3-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N-[1-(Pyridin-4-yl)ethyl]thian-3-amine is a heterocyclic amine featuring a pyridine ring substituted at the 4-position with an ethyl group connected to a thian (thiolane) ring via an amine linkage.
Properties
Molecular Formula |
C12H18N2S |
|---|---|
Molecular Weight |
222.35 g/mol |
IUPAC Name |
N-(1-pyridin-4-ylethyl)thian-3-amine |
InChI |
InChI=1S/C12H18N2S/c1-10(11-4-6-13-7-5-11)14-12-3-2-8-15-9-12/h4-7,10,12,14H,2-3,8-9H2,1H3 |
InChI Key |
MEFHCIMNGSQIDC-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC=NC=C1)NC2CCCSC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N-[1-(Pyridin-4-yl)ethyl]thian-3-amine typically involves the reaction of pyridine derivatives with thian-3-amine under controlled conditions. One common method includes the use of pyridine-4-carbaldehyde, which undergoes reductive amination with thian-3-amine in the presence of a reducing agent such as sodium borohydride .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality .
Chemical Reactions Analysis
Types of Reactions: N-[1-(Pyridin-4-yl)ethyl]thian-3-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles like amines or thiols under basic conditions.
Major Products:
Oxidation: Formation of N-oxide derivatives.
Reduction: Formation of reduced amine derivatives.
Substitution: Formation of substituted pyridine derivatives.
Scientific Research Applications
Scientific Research Applications of N-[1-(Pyridin-4-yl)ethyl]thian-3-amine
N-[1-(Pyridin-4-yl)ethyl]thian-3-amine is an organic compound with the molecular formula . It consists of a pyridine ring attached to an ethyl group, which is further connected to a thian-3-amine moiety. This compound is used in scientific research across various disciplines.
Applications
- Chemistry N-[1-(Pyridin-4-yl)ethyl]thian-3-amine serves as a building block in synthesizing complex organic molecules.
- Biology It is investigated as a potential ligand in biochemical assays.
- Medicine Explored for potential therapeutic properties, including antimicrobial and anticancer activities.
- Industry It is utilized in developing new materials with specific electronic or optical properties.
Chemical Reactions
N-[1-(Pyridin-4-yl)ethyl]thian-3-amine can undergo several chemical reactions:
- Oxidation Can be oxidized using agents like hydrogen peroxide or potassium permanganate.
- Reduction Reduction reactions can be carried out using agents such as lithium aluminum hydride.
- Substitution Can participate in nucleophilic substitution reactions, particularly at the pyridine ring.
Mechanism of Action
The mechanism of action of N-[1-(Pyridin-4-yl)ethyl]thian-3-amine involves its interaction with specific molecular targets. In biological systems, it may bind to enzymes or receptors, modulating their activity. The pyridine ring can participate in π-π interactions, while the thian-3-amine moiety can form hydrogen bonds with target molecules .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares N-[1-(Pyridin-4-yl)ethyl]thian-3-amine with key analogs, focusing on molecular structure, physicochemical properties, synthesis, and spectral data.
Structural Isomerism: Pyridin-3-yl vs. Pyridin-4-yl Derivatives
- N-[1-(Pyridin-3-yl)ethyl]thian-4-amine (CAS 1153351-53-1) :
- Shares the same molecular formula (C₁₂H₁₈N₂S , MW = 222.35) as the target compound but differs in the pyridine substitution (3-position vs. 4-position) and thian ring connectivity (4-amine vs. 3-amine).
- Positional isomerism may influence electronic properties, solubility, and biological activity due to altered hydrogen bonding and steric effects.
Heterocyclic Core Variations
N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine :
- Features a pyrazole core instead of thian.
- Lower molecular weight (MW = 214.27) and distinct synthesis route (CuBr catalysis, 17.9% yield).
- Melting point: 104–107°C, with HRMS (ESI) m/z 215 [M+H]+ and characteristic ^1H NMR signals (e.g., δ 8.87).
[4-(4-Methoxyphenyl)thiazol-2-yl]-(3-pyridyl)amine :
- Substituted thiazole ring introduces aromaticity and a methoxyphenyl group.
- Higher molecular weight (MW = 245.30) and IR absorption at 3298 cm⁻¹ (N-H stretch).
- Molecular formula: C₉H₁₀N₄S (MW = 206.26).
Key Observations:
Impact of Heterocycles : Thian (saturated sulfur ring) may confer higher conformational flexibility compared to aromatic thiazole/thiadiazole derivatives, influencing pharmacokinetics .
Isomeric Effects : Pyridin-4-yl substitution could enhance solubility in polar solvents compared to the 3-isomer due to altered dipole moments .
Research Implications and Gaps
- Biological Activity : Pyridine-thian hybrids are unexplored in the provided evidence but may mimic bioactive scaffolds (e.g., kinase inhibitors or GPCR modulators).
- Synthetic Challenges : Low yields in analog syntheses (e.g., 17.9% in ) highlight the need for optimized catalytic systems.
- Data Limitations : Direct melting point, solubility, and spectral data for N-[1-(Pyridin-4-yl)ethyl]thian-3-amine are absent, necessitating further experimental characterization.
Biological Activity
N-[1-(Pyridin-4-yl)ethyl]thian-3-amine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides an in-depth exploration of its biological activity, focusing on its antimicrobial, anti-inflammatory, and anticancer properties, along with relevant case studies and research findings.
Structural Characteristics
N-[1-(Pyridin-4-yl)ethyl]thian-3-amine features a thian ring—a five-membered ring containing sulfur—attached to a pyridine moiety via an ethyl group. Its molecular formula is , with a molecular weight of approximately 196.28 g/mol. The unique structural attributes allow for diverse chemical interactions, making it a candidate for various therapeutic applications.
1. Antimicrobial Activity
Research indicates that N-[1-(Pyridin-4-yl)ethyl]thian-3-amine exhibits promising antimicrobial properties. It has shown effectiveness against several bacterial strains, suggesting its potential as an antimicrobial agent. For example, derivatives of similar thian compounds have been tested against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values indicating significant antibacterial activity.
| Compound | Target Bacteria | MIC (µg/mL) |
|---|---|---|
| N-[1-(Pyridin-4-yl)ethyl]thian-3-amine | Staphylococcus aureus | 75 |
| N-[1-(Pyridin-4-yl)ethyl]thian-3-amine | Escherichia coli | 125 |
| N-[1-(Pyridin-4-yl)ethyl]thian-3-amine | Pseudomonas aeruginosa | 150 |
Studies suggest that the compound's mechanism may involve the disruption of bacterial cell wall synthesis or inhibition of essential metabolic pathways .
2. Anti-inflammatory Activity
The compound's anti-inflammatory properties have also been investigated. Preliminary studies indicate that N-[1-(Pyridin-4-yl)ethyl]thian-3-amine may modulate inflammatory pathways by interacting with specific enzymes or receptors involved in inflammation. For instance, it has been suggested that this compound could inhibit lipoxygenase enzymes, which play a critical role in the inflammatory response .
3. Anticancer Activity
Recent studies have highlighted the potential anticancer activity of N-[1-(Pyridin-4-yl)ethyl]thian-3-amine. In vitro assays have demonstrated its ability to reduce cell viability in various cancer cell lines, particularly in triple-negative breast cancer (TNBC) models such as MDA-MB-231. The compound exhibited significant cytotoxic effects at lower concentrations compared to other tested compounds.
| Cell Line | IC50 (µM) | Effect |
|---|---|---|
| MDA-MB-231 (TNBC) | 6.25 | Significant viability reduction |
| MCF-7 (HER2+) | 25 | Moderate viability reduction |
These findings suggest that the compound may induce apoptosis or inhibit proliferation pathways in cancer cells .
Case Studies and Research Findings
Several case studies have been conducted to further elucidate the biological activity of N-[1-(Pyridin-4-yl)ethyl]thian-3-amine:
- Antimicrobial Efficacy Study : A study evaluated the antimicrobial activity of various thian derivatives, including N-[1-(Pyridin-4-yl)ethyl]thian-3-amine, against clinical isolates of Staphylococcus aureus and E. coli. Results indicated that the compound significantly inhibited bacterial growth at concentrations lower than those required for traditional antibiotics .
- In vitro Cancer Study : In another study focusing on anticancer properties, N-[1-(Pyridin-4-yl)ethyl]thian-3-amine was tested against multiple cancer cell lines using MTT assays. The results showed a dose-dependent decrease in cell viability, particularly in TNBC cells, highlighting its potential as a lead compound for further development .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
